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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B1202943 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxyethyl methacrylate (2-MEMA). The information is presented to be a valuable

resource for professionals in research, development, and quality control. This document

includes tabulated quantitative data, detailed experimental protocols for property determination,

and workflow visualizations.

Core Physical and Chemical Properties
2-Methoxyethyl methacrylate is a monomer utilized in the synthesis of various polymers. Its

physical properties are crucial for understanding its behavior in polymerization reactions,

formulation processes, and for ensuring proper handling and storage.

Quantitative Data Summary
The following tables summarize the key physical properties of 2-Methoxyethyl methacrylate.

Table 1: General and Physical Properties
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Property Value Conditions

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][2][4]

Density 0.993 g/mL at 25 °C[1][2][5]

0.99 g/cm³ at 20 °C[4]

Boiling Point 65 °C at 12 mmHg[1][2][5]

175 °C [4]

Refractive Index 1.431 at 20 °C, n20/D[1][2][5]

Water Solubility 31.33 g/L at 20 °C[1][2][4][6]

Vapor Pressure 22.3 Pa at 20 °C[1][2][4]

Flash Point 150 °F (65.6 °C) [1][7][2]

66 °C

LogP 1.3 at 23.3 °C[1][2][4]

Table 2: Chemical Identifiers

Identifier Value

CAS Number 6976-93-8[1][7][2][3]

IUPAC Name 2-methoxyethyl 2-methylprop-2-enoate[3]

SMILES CC(=C)C(=O)OCCOC[1][3]

InChI
InChI=1S/C7H12O3/c1-6(2)7(8)10-5-4-9-3/h1,4-

5H2,2-3H3[1][3][5]

InChIKey YXYJVFYWCLAXHO-UHFFFAOYSA-N[1][2][3]
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Experimental Protocols for Property Determination
The following sections detail the standard methodologies for measuring the key physical

properties of liquid monomers like 2-Methoxyethyl methacrylate.

Determination of Density using a Pycnometer
Objective: To accurately measure the density of liquid 2-Methoxyethyl methacrylate.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Syringe or pipette

Methodology:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,

acetone or ethanol) and dried completely. Its empty weight (m₀) is recorded.

Water Calibration: The pycnometer is filled with deionized water of a known temperature

(e.g., 25 °C) and placed in the constant temperature water bath to equilibrate. The water

level is adjusted to the mark on the capillary. The exterior is dried, and the pycnometer is

weighed (m₁). The density of water (ρ_water) at this temperature is known.

Sample Measurement: The pycnometer is emptied, dried, and filled with 2-Methoxyethyl
methacrylate. The same procedure of temperature equilibration and weighing is followed to

get the weight of the pycnometer with the sample (m₂).

Calculation: The density of the sample (ρ_sample) is calculated using the formula: ρ_sample

= ((m₂ - m₀) / (m₁ - m₀)) * ρ_water
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Determination of Boiling Point by Distillation
Objective: To determine the boiling point of 2-Methoxyethyl methacrylate at a specific

pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Vacuum pump and manometer (for reduced pressure distillation)

Methodology:

Setup: The distillation apparatus is assembled. The distillation flask is charged with 2-
Methoxyethyl methacrylate and a few boiling chips. The thermometer is positioned so that

the top of the bulb is level with the bottom of the side-arm of the distillation flask.

Heating: The liquid is heated gently. As the liquid boils, the vapor rises and condenses in the

condenser, and the distillate is collected in the receiving flask.

Temperature Reading: The temperature is recorded when it becomes constant, and there is

a steady drip of condensate from the condenser. This constant temperature is the boiling

point.

Pressure Correction: For boiling points determined at reduced pressure, the reading is noted

along with the pressure from the manometer.
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Determination of Refractive Index using an Abbe
Refractometer
Objective: To measure the refractive index of liquid 2-Methoxyethyl methacrylate.

Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer

Light source (typically a sodium lamp for nD line)

Dropper or pipette

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).[8]

Sample Application: A few drops of 2-Methoxyethyl methacrylate are placed on the prism

of the refractometer.[8]

Measurement: The prism is closed, and the light source is switched on. The user looks

through the eyepiece and adjusts the knob until the boundary line between the light and dark

fields is sharp and centered in the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Determination of Viscosity using a Cannon-Fenske
Viscometer
Objective: To measure the kinematic viscosity of 2-Methoxyethyl methacrylate.

Apparatus:

Cannon-Fenske viscometer
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Constant temperature water bath

Stopwatch

Pipette or syringe

Methodology:

Viscometer Selection: A viscometer of the appropriate size is chosen so that the efflux time is

within the recommended range (typically 200 to 1000 seconds).

Sample Loading: The viscometer is filled with the sample liquid up to the indicated mark.

Temperature Equilibration: The viscometer is placed vertically in the constant temperature

bath for thermal equilibrium.[9]

Measurement: The liquid is drawn up by suction above the upper timing mark. The suction is

released, and the time taken for the liquid meniscus to pass from the upper to the lower

timing mark is measured with a stopwatch.[9]

Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t where C is

the calibration constant of the viscometer and t is the measured flow time. The dynamic

viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of

the liquid (η = ν * ρ).

Visualizations of Relevant Workflows
The following diagrams illustrate key processes involving 2-Methoxyethyl methacrylate.
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxyethyl methacrylate.
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Caption: Experimental workflow for copolymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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